Cas no 2008519-28-4 ({8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine)

• Product Name: {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine
• CAS No: 2008519-28-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD30486719
• CID: 4633572
• PubChem ID: 137833661
• Update Time: 2025-07-23

{8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {8,9-dimethyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanamine
• {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine

• MDL： MFCD30486719
• Inchi： 1S/C10H19NO2/c1-7-8(2)12-6-10(7)4-3-9(5-11)13-10/h7-9H,3-6,11H2,1-2H3
• InChI Key： UAGSKJYUDNNREB-UHFFFAOYSA-N
• SMILES： O1C2(C(C)C(C)OC2)CCC1CN

{8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine

Professional Introduction to Compound with CAS No. 2008519-28-4 and Product Name: {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine

Compound with the CAS number 2008519-28-4 and the product name {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This spirocyclic amine derivative features a unique structural framework that combines a dioxaspiro ring system with a methyl-substituted amine group, making it an intriguing candidate for further investigation in drug discovery and development.

The {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine structure is characterized by its spirocyclic core, which consists of two heterocyclic rings connected at a single carbon atom. This spiro arrangement introduces rigidity to the molecule, potentially influencing its biological activity and pharmacokinetic properties. The presence of two oxygen atoms in the dioxaspiro ring system further enhances the complexity of the molecule, offering multiple sites for interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design due to their ability to exhibit high binding affinity and selectivity. The 8,9-dimethyl substitution on the dioxaspiro ring system is particularly noteworthy, as it may modulate the electronic properties of the molecule and influence its interactions with enzymes or receptors. This substitution pattern has been observed to enhance metabolic stability and improve oral bioavailability, key factors in the development of successful therapeutics.

The 1,7-dioxaspiro core is a relatively understudied motif in pharmaceutical chemistry, but emerging research suggests that it may possess unique biological activities. For instance, studies on related spirocyclic compounds have demonstrated their potential in modulating enzyme activity and receptor binding. The methyleneamine group at the 2-position provides a site for further functionalization, allowing chemists to explore diverse chemical space and optimize pharmacological properties.

In the context of current research trends, compounds like {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine are being evaluated for their potential in treating various diseases. Spirocyclic amines have shown promise in inhibiting kinases and other enzyme targets involved in cancer progression. Additionally, their structural features may contribute to improved blood-brain barrier penetration, making them suitable candidates for central nervous system (CNS) therapies.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include ring-closure reactions to form the spirocyclic core followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both cost and environmental impact.

The pharmacological evaluation of {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine has revealed several interesting properties. In vitro studies have shown that it interacts with various biological targets with high specificity. For example, preliminary data suggest that it may inhibit certain kinases by binding to their active sites through hydrogen bonding interactions involving the oxygen atoms of the dioxaspiro ring system and the nitrogen atom of the amine group.

Furthermore, computational studies using molecular modeling techniques have provided insights into the binding mode of this compound with its target proteins. These studies highlight how the rigid spirocyclic structure contributes to stable interactions with biological targets, while the substituents enhance binding affinity through hydrophobic and electrostatic effects.

The potential therapeutic applications of {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine are broadening as researchers explore its pharmacological profile further. Initial preclinical studies indicate that it may have applications in oncology due to its kinase inhibition capabilities. Additionally, its ability to cross the blood-brain barrier suggests potential use in treating neurological disorders such as Alzheimer's disease or Parkinson's disease.

As interest in spirocyclic compounds grows within the pharmaceutical industry, efforts are underway to develop libraries of these molecules for high-throughput screening (HTS). The unique structural features of compounds like {8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine make them valuable tools for identifying novel drug candidates with improved efficacy and reduced side effects.

In conclusion,{8,9-dimethyl-1,7-dioxaspiro4.4nonan-2-yl}methanamine (CAS No. 2008519-28-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. Continued investigation into this compound will likely yield valuable insights into new therapeutic strategies across multiple disease areas.